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Compound of Interest

Compound Name: CL22 protein

Cat. No.: B1177498 Get Quote

An in-depth analysis of scientific literature reveals that the designation "CL22" does not refer to

a single, universally recognized protein. Instead, the term is associated with at least three

distinct and well-characterized proteins, each with unique functions and areas of research.

Furthermore, "CL22" can also refer to a synthetic peptide designed for gene delivery.

To provide a focused and relevant technical guide, it is crucial to distinguish between these

entities. The primary candidates for "CL22 protein" are:

C-C Motif Chemokine 22 (CCL22): A small cytokine involved in directing the movement of

immune cells.

Clathrin Heavy Chain 22 (CHC22): A protein involved in forming transport vesicles within

cells.

Kelch-like Protein 22 (KLHL22): A component of a protein degradation complex crucial for

cell division.

CL22 Peptide: A novel cationic peptide developed for efficient gene transfection in

mammalian cells.

Below is a detailed overview of each, covering their discovery, function, and associated

experimental methodologies.

C-C Motif Chemokine 22 (CCL22)
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Also Known As: Macrophage-Derived Chemokine (MDC), Stimulated T-cell Chemotactic

Protein 1 (STCP-1)

Discovery and History: CCL22 was initially isolated from clones of monocyte-derived

macrophages.[1] The gene for human CCL22 is located on chromosome 16.[1] Human CCL22

is a protein of 93 amino acids, which is processed to a mature form of 69 amino acids.[1] It

shares less than 35% of its amino acid sequence with other members of the CC chemokine

family.[1]

Core Function: CCL22 is a chemoattractant, meaning it attracts specific types of cells. Its

primary role is in the trafficking of activated T-lymphocytes to sites of inflammation.[2] It also

attracts monocytes, dendritic cells, and natural killer cells.[2] CCL22 exerts its effect by binding

to the C-C chemokine receptor type 4 (CCR4).[2]

Quantitative Data: CCL22
Parameter Value Source

Mature Protein Size 69 amino acids, ~8 kDa [1]

Purity (Recombinant) >97% (SDS-PAGE) [1]

Endotoxin Level

(Recombinant)
<0.01 EU per 1 µg [1]

Biological Activity (ED₅₀)

0.5-3 ng/mL (Chemotaxis of

BaF3 cells transfected with

human CCR4)

[1]

UniProt Accession # O00626 [1]

Experimental Protocols: CCL22
Chemotaxis Assay: A key experiment to measure the function of CCL22 is the chemotaxis

assay.

Cell Preparation: BaF3 mouse pro-B cells transfected with human CCR4 are used.

Assay Setup: A Boyden chamber or a similar multi-well plate with a porous membrane is

used. The lower chamber is filled with media containing varying concentrations of CCL22.
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Cell Migration: The transfected cells are placed in the upper chamber and incubated to allow

migration towards the chemokine in the lower chamber.

Quantification: The number of cells that have migrated through the membrane is quantified,

often by cell counting or using a fluorescent dye. The concentration of CCL22 that induces

half-maximal cell migration is determined as the ED₅₀.[1]

Signaling Pathway: CCL22/CCR4
Activation of the CCR4 receptor by CCL22 initiates a G-protein coupled signaling cascade.
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CCL22 binding to CCR4 activates PLC, leading to cell migration.

Clathrin Heavy Chain 22 (CHC22)
Also Known As: CLH-22

Discovery and History: CHC22 is the second human clathrin heavy chain gene to be

discovered and was localized to chromosome 22q11.[3] This discovery was significant as it

was the first time a second clathrin heavy chain gene was reported in a species.[3] The

predicted protein consists of 1640 amino acids.[3] While expressed in many tissues, it shows

significantly higher levels in skeletal muscle, testis, and heart.[3]

Core Function: CHC22 is a homolog of the more well-known CHC17 clathrin but has distinct

functions. It is involved in membrane trafficking in the trans-Golgi network.[4] Unlike CHC17,

CHC22 does not significantly bind to clathrin light chains and associates with different adaptor

protein complexes (AP1 and AP3, but not AP2).[4][5] This suggests that CHC22 and CHC17

form distinct coated vesicles and are involved in different transport pathways.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.rndsystems.com/products/recombinant-human-ccl22-mdc-protein_336-md
https://www.benchchem.com/product/b1177498?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/8733129/
https://pubmed.ncbi.nlm.nih.gov/8733129/
https://pubmed.ncbi.nlm.nih.gov/8733129/
https://pubmed.ncbi.nlm.nih.gov/8733129/
https://www.researchgate.net/publication/12105657_A_novel_clathrin_homolog_that_co-distributes_with_cytoskeletal_components_functions_in_the_trans-Golgi_network
https://www.researchgate.net/publication/12105657_A_novel_clathrin_homolog_that_co-distributes_with_cytoskeletal_components_functions_in_the_trans-Golgi_network
https://www.researchgate.net/publication/286262458_Study_of_a_novel_protein_CHC22_a_muscle-specific_form_of_clathrin
https://www.researchgate.net/publication/12105657_A_novel_clathrin_homolog_that_co-distributes_with_cytoskeletal_components_functions_in_the_trans-Golgi_network
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data: CHC22
Parameter Value Source

Protein Length 1640 amino acids [3]

Gene Locus Chromosome 22q11 [3]

Sequence Identity to CHC17 84.7% [3]

Sequence Similarity to CHC17 91.1% [3]

Experimental Protocols: CHC22
Co-immunoprecipitation: To determine the protein interaction partners of CHC22, co-

immunoprecipitation is a standard technique.

Cell Lysis: Cells expressing CHC22 are lysed to release proteins.

Antibody Incubation: A primary antibody specific to CHC22 is added to the lysate and

incubated to allow binding.

Immunoprecipitation: Protein A/G beads are added to bind to the antibody-protein complex,

and the complexes are precipitated by centrifugation.

Washing: The pellet is washed to remove non-specifically bound proteins.

Elution and Analysis: The bound proteins are eluted from the beads and analyzed by SDS-

PAGE and Western blotting using antibodies against suspected interaction partners (e.g.,

AP1, AP3).

Logical Relationship: CHC17 vs. CHC22
The two human clathrin heavy chains have distinct and non-overlapping functions in

intracellular trafficking.
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Functional divergence of the two human clathrin heavy chains.

Kelch-like Protein 22 (KLHL22)
Discovery and History: KLHL22 is a member of the Kelch-like protein family, which are

characterized by the presence of Kelch repeats that mediate protein-protein interactions.

Core Function: KLHL22 acts as a substrate-specific adapter for a BCR (BTB-CUL3-RBX1) E3

ubiquitin ligase complex.[6] This complex is essential for proper chromosome alignment during

cell division. The BCR(KLHL22) complex monoubiquitinates Polo-like kinase 1 (PLK1), which

leads to its removal from kinetochores, a critical step for the silencing of the spindle assembly

checkpoint and progression into anaphase.[6] More recently, it has been shown to be involved

in the amino acid-sensing branch of the mTORC1 pathway by mediating the degradation of

DEPDC5.[6]

Quantitative Data: KLHL22
Parameter Value Source

Gene Locus Chromosome 22 [6]

Complex Components CUL3, RBX1 [6]

Key Substrates PLK1, DEPDC5 [6]
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Experimental Protocols: KLHL22
In Vitro Ubiquitination Assay: This assay is used to demonstrate the E3 ubiquitin ligase activity

of the BCR(KLHL22) complex.

Recombinant Protein Purification: Purify recombinant E1 activating enzyme, E2 conjugating

enzyme (e.g., UBE2D1), ubiquitin, the BCR(KLHL22) complex, and the substrate (e.g.,

PLK1).

Reaction Mixture: Combine the purified components in a reaction buffer containing ATP.

Incubation: Incubate the reaction at 37°C to allow the ubiquitination cascade to proceed.

Analysis: The reaction is stopped, and the products are resolved by SDS-PAGE and

analyzed by Western blotting with an anti-PLK1 antibody to detect the appearance of higher

molecular weight ubiquitinated forms of PLK1.

Signaling Pathway: KLHL22 in Mitosis
KLHL22 plays a crucial role in regulating the spindle assembly checkpoint.
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Role of KLHL22 in mitotic progression.

CL22 Peptide
Discovery and History: The CL22 peptide was identified as a novel condensing peptide for

gene delivery.[7] It was designed to form complexes with DNA to facilitate efficient transfection

of mammalian cells, including primary dendritic and endothelial cells.[7]

Core Function: CL22 is a cationic peptide that electrostatically interacts with negatively charged

DNA to form condensed complexes. These complexes are taken up by cells, and CL22 is

proposed to have superior transfection activity because it facilitates a step after the uptake of
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the complexes into the cells.[7] It has been shown to have transfection activity at least

equivalent to the best available non-viral agents at the time of its discovery.[7]

Quantitative Data: CL22 Peptide
Parameter Value Source

Type Cationic Peptide [7]

Application Gene Transfection [7]

Cell Types
Various cell lines, primary

dendritic and endothelial cells
[7]

Experimental Protocols: CL22 Peptide
DNA Transfection: The primary application of the CL22 peptide is for transfecting cells with

plasmid DNA.

Complex Formation: The CL22 peptide is mixed with plasmid DNA (e.g., encoding a reporter

gene like GFP) in a serum-free medium and allowed to incubate to form peptide-DNA

complexes.

Transfection: The complexes are added to cultured mammalian cells.

Incubation: The cells are incubated with the complexes for a period to allow for uptake.

Gene Expression Analysis: After a suitable incubation period (e.g., 24-48 hours), the

expression of the reporter gene is assessed, for example, by fluorescence microscopy for

GFP or by a luciferase assay for a luciferase reporter.

Workflow: CL22-mediated Gene Transfection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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